Cas no 42456-75-7 (1-(5-chloro-4-nitrothiophen-2-yl)ethanone)

1-(5-chloro-4-nitrothiophen-2-yl)ethanone structure
42456-75-7 structure
Product Name:1-(5-chloro-4-nitrothiophen-2-yl)ethanone
CAS No:42456-75-7
MF:C6H4ClNO3S
MW:205.618859291077
MDL:MFCD00084858
CID:2196670
PubChem ID:521105
Update Time:2025-07-29

1-(5-chloro-4-nitrothiophen-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(5-Chloro-4-nitro-2-thienyl)ethan-1-one
    • 1-(5-Chloro-4-nitro-thiophen-2-yl)-ethanone
    • 1-(5-chloro-4-nitrothiophen-2-yl)ethanone
    • MFCD00084858
    • 2-chloro-3-nitro-5-acetylthiophene
    • 1-(5-chloro-4-nitrothiophen-2-yl)ethan-1-one
    • W10441
    • 5-acetyl-2-chloro-3-nitrothiophene
    • Ketone, 5-chloro-4-nitro-2-thienyl methyl
    • CS-0037743
    • 1-(5-chloro-4-nitro-2-thienyl)ethanone
    • AKOS000281340
    • SCHEMBL2681454
    • AS-65103
    • 5-Acetyl-2-chloro-3-nitrothiophene, tech
    • EN300-127601
    • 42456-75-7
    • DTXSID80334552
    • HHHNIUPEIAJYKY-UHFFFAOYSA-N
    • DTXCID90285642
    • SBA45675
    • 830-585-5
    • MDL： MFCD00084858
    • Inchi： 1S/C6H4ClNO3S/c1-3(9)5-2-4(8(10)11)6(7)12-5/h2H,1H3
    • InChI Key： HHHNIUPEIAJYKY-UHFFFAOYSA-N
    • SMILES： ClC1=C(C=C(C(C)=O)S1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 204.9600419g/mol
  • Monoisotopic Mass: 204.9600419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.4
  • Topological Polar Surface Area: 91.1Ų

1-(5-chloro-4-nitrothiophen-2-yl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C612138-1g
1-(5-chloro-4-nitrothiophen-2-yl)ethanone
 42456-75-7
1g
 $ 50.00 2022-06-06
TRC
C612138-5g
1-(5-chloro-4-nitrothiophen-2-yl)ethanone
 42456-75-7
5g
 $ 65.00 2022-06-06
TRC
C612138-10g
1-(5-chloro-4-nitrothiophen-2-yl)ethanone
 42456-75-7
10g
 $ 80.00 2022-06-06
eNovation Chemicals LLC
D765170-250mg
1-(5-CHLORO-4-NITRO-2-THIENYL)ETHAN-1-ONE
 42456-75-7 95%
250mg
 $190 2025-02-21
eNovation Chemicals LLC
D765170-100mg
1-(5-CHLORO-4-NITRO-2-THIENYL)ETHAN-1-ONE
 42456-75-7 95%
100mg
 $150 2025-02-21
eNovation Chemicals LLC
D765170-1g
1-(5-CHLORO-4-NITRO-2-THIENYL)ETHAN-1-ONE
 42456-75-7 95%
1g
 $470 2025-02-21
A2B Chem LLC
AF86959-100mg
1-(5-Chloro-4-nitrothiophen-2-yl)ethan-1-one
 42456-75-7 95%
100mg
 $70.00 2024-04-20
A2B Chem LLC
AF86959-250mg
1-(5-Chloro-4-nitrothiophen-2-yl)ethan-1-one
 42456-75-7 95%
250mg
 $120.00 2024-04-20
A2B Chem LLC
AF86959-1g
1-(5-Chloro-4-nitrothiophen-2-yl)ethan-1-one
 42456-75-7 95%
1g
 $203.00 2024-04-20
A2B Chem LLC
AF86959-2g
1-(5-Chloro-4-nitrothiophen-2-yl)ethan-1-one
 42456-75-7 95%
2g
 $402.00 2024-04-20

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